4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol

• IUPAC Name: [4-[(dimethylamino)methyl]-4-hydroxyazepan-1-yl]-(5-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C16H25N3O2/c1-13-9-14(11-17-10-13)15(20)19-7-4-5-16(21,6-8-19)12-18(2)3/h9-11,21H,4-8,12H2,1-3H3
• InChI Key: ZCASXLGGUQCBKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)C(=O)N2CCCC(CC2)(CN(C)C)O
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol involves its interaction with various receptors and enzymes in the body. It has been shown to bind to dopamine and serotonin receptors, as well as inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol are diverse and depend on its specific interactions with receptors and enzymes in the body. It has been shown to affect mood regulation, cognition, and memory, as well as inhibit the growth of cancer cells and modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol in lab experiments include its ability to modulate specific neurotransmitters and enzymes, as well as its potential applications in various fields. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

For research on 4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol include the development of new drugs targeting specific receptors and enzymes, as well as the exploration of its potential applications in other fields, such as immunology and infectious diseases. Additionally, further research is needed to fully understand its mechanisms of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol involves a multi-step process that includes the reaction of 5-methyl-3-pyridinecarboxylic acid with thionyl chloride and dimethylamine to produce 5-methyl-3-pyridinyl chloride. This intermediate is then reacted with 4-aminomethylpiperidine to produce the final product.

Scientific Research Applications

4-[(dimethylamino)methyl]-1-[(5-methyl-3-pyridinyl)carbonyl]-4-azepanol has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation and addiction. In cancer research, it has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In drug discovery, it has been used as a scaffold for the development of new drugs targeting specific proteins or enzymes.